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Abstract
Pyrrolidone hydrotribromide (PHT), a stable, crystalline solid, serves as a highly selective

brominating agent for ketones. This technical guide provides a detailed overview of its physical

and chemical properties, applications in organic synthesis, and safety and handling protocols.

The information is presented to support its use in research and development, particularly within

the pharmaceutical industry where it is a key intermediate in the synthesis of compounds such

as Silodosin.[1][2] This document consolidates available data on its molecular structure,

reactivity, and spectral characteristics, offering a valuable resource for chemical professionals.

Introduction
Pyrrolidone hydrotribromide, systematically named 2-pyrrolidinone hydrotribromide, is an

organic compound that has gained prominence as a specialized reagent in organic synthesis.

Its primary utility lies in its ability to selectively brominate ketones at the α-position, a crucial

transformation in the synthesis of many pharmaceutical and fine chemical products.[3][4] As a

solid, PHT offers advantages in handling and safety over liquid bromine.
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Physical and Chemical Properties
Pyrrolidone hydrotribromide is an orange to dark red crystalline solid.[1][2] It is recognized

for its stability under normal storage conditions. A comprehensive summary of its physical and

chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Pyrrolidone Hydrotribromide

Property Value Reference

Molecular Formula C₁₂H₂₂Br₃N₃O₃ [5]

Molecular Weight 496.03 g/mol

Appearance
Orange to dark red crystalline

solid
[1][2]

Melting Point 88-90 °C

Solubility

Very soluble in alcohol, ether,

benzene, chloroform, and

carbon disulfide. Infinitely

soluble in water. Soluble in

THF, dioxane, and DMSO.

[6]

CAS Number 22580-55-8 [7]

InChI

InChI=1S/3C4H7NO.Br2.BrH/c

36-4-2-1-3-5-4;1-2;/h31-3H2,

(H,5,6);;1H

[5]

InChIKey
KEWCNOMRTUONNX-

UHFFFAOYSA-N
[5]

Canonical SMILES
C1CC(=O)NC1.C1CC(=O)NC1

.C1CC(=O)NC1.Br.BrBr
[5]

Synthesis and Purification
Synthesis of Pyrrolidone Hydrotribromide
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While a specific detailed experimental protocol for the synthesis of Pyrrolidone
hydrotribromide is not readily available in the searched literature, the compound is a complex

of pyrrolidone and hydrotribromic acid. The general approach to synthesizing such complexes

involves the reaction of the heterocyclic amine with bromine.

A plausible synthetic pathway is illustrated in the diagram below.

Conceptual Synthesis of Pyrrolidone Hydrotribromide

Pyrrolidone

Pyrrolidone Hydrotribromide
((C4H7NO)3HBr3)

Bromine (Br2) Hydrobromic Acid (HBr) Inert Solvent

Click to download full resolution via product page

Caption: Conceptual reaction scheme for the synthesis of Pyrrolidone hydrotribromide.

Purification
Recrystallization is a standard method for the purification of solid organic compounds. The

choice of solvent is critical and should be one in which the compound is sparingly soluble at

room temperature but highly soluble at elevated temperatures. For pyrrolidone-based

compounds, polar solvents such as alcohols (methanol, ethanol) or a mixed solvent system like

methanol/water or acetone/water can be effective.[8] Given PHT's solubility profile,

recrystallization from a suitable solvent system would be the primary method of purification.

Reactivity and Applications
The principal application of Pyrrolidone hydrotribromide is as a selective agent for the α-

bromination of ketones.[3][4] This selectivity is particularly valuable when other functional

groups that are sensitive to bromination, such as alkenes, are present in the molecule. The
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solid nature of PHT allows for easier handling and more precise control over the stoichiometry

of the reaction compared to using liquid bromine.

Mechanism of Selective α-Bromination of Ketones
The selective bromination of ketones by PHT is understood to proceed via the slow, controlled

release of bromine. The generally accepted mechanism for the acid-catalyzed α-bromination of

a ketone involves the formation of an enol intermediate, which then acts as a nucleophile to

attack the electrophilic bromine.

The reaction mechanism can be visualized as a multi-step process:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2492289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Acid-Catalyzed α-Bromination of a Ketone
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Experimental Workflow for α-Bromination of a Ketone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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